Cas no 142219-60-1 (8-Bromo-2-chloro-6-methylquinoline)

• Product Name: 8-Bromo-2-chloro-6-methylquinoline
• CAS No: 142219-60-1
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• CID: 2856761
• PubChem ID: 15239002
• Update Time: 2025-10-15

8-Bromo-2-chloro-6-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-chloro-6-methylquinoline
• 142219-60-1
• SCHEMBL3934985
• DTXSID801297759
• 971-275-0
• RWXMJDDUSCTUJI-UHFFFAOYSA-N
• AKOS013528682

• Inchi： 1S/C10H7BrClN/c1-6-4-7-2-3-9(12)13-10(7)8(11)5-6/h2-5H,1H3
• InChI Key： RWXMJDDUSCTUJI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=CC=C(N=C21)Cl

Computed Properties

• Exact Mass: 254.94504g/mol
• Monoisotopic Mass: 254.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 8-Bromo-2-chloro-6-methylquinoline

8-Bromo-2-chloro-6-methylquinoline: A Comprehensive Overview

8-Bromo-2-chloro-6-methylquinoline (CAS No. 142219-60-1) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, which is characterized by a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of substituents such as bromine, chlorine, and methyl groups at specific positions on the quinoline skeleton imparts unique chemical and physical properties to this compound.

The synthesis of 8-bromo-2-chloro-6-methylquinoline involves multi-step organic reactions, often employing nucleophilic aromatic substitution or electrophilic substitution strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields, making this compound more accessible for large-scale applications.

One of the most promising applications of 8-bromo-2-chloro-6-methylquinoline lies in its potential as a precursor for drug development. Quinoline derivatives are well-known for their pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a valuable candidate for anticancer drug design. Moreover, its ability to inhibit key enzymes involved in bacterial biofilm formation suggests its potential as an antimicrobial agent.

In the realm of materials science, 8-bromo-2-chloro-6-methylquinoline has been investigated for its role in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The electronic properties of this compound, influenced by its substituents, make it suitable for applications in optoelectronics. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability, paving the way for its use in flexible electronics.

Environmental scientists have also explored the use of 8-bromo-2-chloro-6-methylquinoline as a catalyst in pollution control technologies. Its ability to facilitate the degradation of organic pollutants under UV light has been demonstrated in laboratory settings, offering a sustainable solution for water treatment. Furthermore, its role in photocatalytic reactions has been studied extensively, with researchers optimizing reaction conditions to maximize efficiency.

The safety profile of 8-bromo-2-chloro-6-methylquinoline is another critical aspect that has been thoroughly examined. While it exhibits potent biological activities, its toxicity to non-target organisms must be carefully assessed to ensure safe handling and application. Recent studies have employed computational toxicology models to predict its ecotoxicological effects, providing valuable insights into its environmental impact.

In conclusion, 8-bromo-2-chloro-6-methylquinoline (CAS No. 142219-60-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for drug development, materials science, and environmental technology. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.